Cas no 78112-34-2 (2-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-3-methoxy-, methyl ester)
78112-34-2 structure
Product Name:2-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-3-methoxy-, methyl ester
CAS No:78112-34-2
MF:C13H16O3
MW:220.264344215393
CID:551514
PubChem ID:12738483
Update Time:2025-04-19
2-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-3-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-3-methoxy-, methyl ester
- 2-Naphthoicacid, 5,6,7,8-tetrahydro-3-methoxy-, methyl ester (6CI)
- 6-Methoxy-7-methoxycarbonyl-1,2,3,4-tetrahydronaphtalene
- 78112-34-2
- 3-methoxy-5,6,7,8-tetrahydro-naphthalene-2-carboxylic acid methyl ester
- methyl 3-methoxy-5,6,7,8-tetrahydro-2-naphthalenecarboxylate
- 6-Methoxy-7-methoxycarbonyl-1,2,3,4-tetrahydronaphthalene
-
- Inchi: 1S/C13H16O3/c1-15-12-8-10-6-4-3-5-9(10)7-11(12)13(14)16-2/h7-8H,3-6H2,1-2H3
- InChI Key: GIPIDPLEUNBMMG-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(=O)OC)=CC2=C(C=1)CCCC2
Computed Properties
- Exact Mass: 220.10998
- Monoisotopic Mass: 220.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-3-methoxy-, methyl ester Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
78112-34-2 (2-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-3-methoxy-, methyl ester) Related Products
- 365543-17-5(methyl 2-methoxy-6-[2-(3-methoxy-2-methoxycarbonyl-phenyl)ethyl]benzoate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk